N-butyl-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-butyl-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C17H21N3O3/c1-4-5-10-18-17(22)16-14(23-3)11-15(21)20(19-16)13-9-7-6-8-12(13)2/h6-9,11H,4-5,10H2,1-3H3,(H,18,22)
• InChI Key: RWQUQBDLHXXGPZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=NN(C(=O)C=C1OC)C2=CC=CC=C2C
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol
• CAS No.: 921558-21-6

Description

N-butyl-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H21N3O3 and its molecular weight is 315.373. The purity is usually 95%.
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Scientific Research Applications

Generation and Reactions of N-Methoxy-amides

The study by Forrester, Johansson, and Thomson (1979) explores the generation and reactions of N-methoxybiphenyl-2-carboxamidyls and one N-methoxybiphenyl-2-sulphonamidyl by oxidation of corresponding N-methoxy-amides. This research highlights the chemical reactivity and potential applications in synthesizing complex molecules, possibly including N-butyl-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide derivatives. The methoxyamidyls cyclise onto adjacent aryl rings, giving N-methoxyphenanthridones and/or dimerise to hydrazines, indicating a route for synthesizing various organic compounds. (Forrester, Johansson, & Thomson, 1979)

Synthesis and Cytotoxicity of Pyrazole and Pyrazolopyrimidine Derivatives

Hassan, Hafez, and Osman (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and further derivatives, revealing potential in cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This suggests that compounds structurally related to N-butyl-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide could exhibit notable biological activities, offering a foundation for developing anticancer agents. (Hassan, Hafez, & Osman, 2014)

Anti-mycobacterial Activity of N-Phenylpyrazine-2-carboxamides

Zítko et al. (2015) designed and synthesized N-phenylpyrazine-2-carboxamides with simple substituents, showing significant in vitro anti-mycobacterial activity. This research underscores the potential of N-butyl-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide analogs in contributing to the development of new anti-mycobacterial agents, especially against Mycobacterium tuberculosis. (Zítko et al., 2015)

Central Nervous System Activities of Imidazo[1,2-b]pyridazines

Barlin, Davies, Ireland, and Zhang (1992) prepared and examined various imidazo[1,2-b]pyridazines for activity in the central nervous system, identifying compounds with strong binding to rat brain membrane. This highlights the potential neurological applications of compounds like N-butyl-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide in researching CNS disorders. (Barlin, Davies, Ireland, & Zhang, 1992)